Cas no 575470-87-0 (3-Benzofurancarboxylicacid,5-[(2-fluorobenzoyl)oxy]-2-(4-methoxyphenyl)-,ethylester(9CI))
575470-87-0 structure
Product Name:3-Benzofurancarboxylicacid,5-[(2-fluorobenzoyl)oxy]-2-(4-methoxyphenyl)-,ethylester(9CI)
CAS No:575470-87-0
MF:C25H19FO6
MW:434.413171052933
CID:947191
PubChem ID:1522899
Update Time:2025-04-19
3-Benzofurancarboxylicacid,5-[(2-fluorobenzoyl)oxy]-2-(4-methoxyphenyl)-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofurancarboxylicacid,5-[(2-fluorobenzoyl)oxy]-2-(4-methoxyphenyl)-,ethylester(9CI)
- ethyl 5-{[(2-fluorophenyl)carbonyl]oxy}-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
- STK557591
- DB-324481
- 575470-87-0
- 3-BENZOFURANCARBOXYLIC ACID, 5-[(2-FLUOROBENZOYL)OXY]-2-(4-METHOXYPHENYL)-, ETHYL ESTER
- AKOS002181539
-
- Inchi: 1S/C25H19FO6/c1-3-30-25(28)22-19-14-17(31-24(27)18-6-4-5-7-20(18)26)12-13-21(19)32-23(22)15-8-10-16(29-2)11-9-15/h4-14H,3H2,1-2H3
- InChI Key: UTCQYLLZNGMSCP-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(=O)OC1C=CC2=C(C=1)C(C(=O)OCC)=C(C1C=CC(=CC=1)OC)O2
Computed Properties
- Exact Mass: 434.11700
- Monoisotopic Mass: 434.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 75Ų
Experimental Properties
- PSA: 74.97000
- LogP: 5.64340
3-Benzofurancarboxylicacid,5-[(2-fluorobenzoyl)oxy]-2-(4-methoxyphenyl)-,ethylester(9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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